Cas no 733004-60-9 ((2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate)

• Product Name: (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate
• CAS No: 733004-60-9
• MF: C₂₆H₂₅ClN₂O₈S
• MW: 561.003305196762
• CID: 5454876
• PubChem ID: 2427691
• Update Time: 2025-06-08

(2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(5-chloro-2,4-dimethoxyphenyl)methylamino]sulfonyl]-, 2-[(2-acetylphenyl)amino]-2-oxoethyl ester
• 2-((2-Acetylphenyl)amino)-2-oxoethyl 3-(n-(5-chloro-2,4-dimethoxyphenyl)-n-methylsulfamoyl)benzoate
• (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate

• Inchi： 1S/C26H25ClN2O8S/c1-16(30)19-10-5-6-11-21(19)28-25(31)15-37-26(32)17-8-7-9-18(12-17)38(33,34)29(2)22-13-20(27)23(35-3)14-24(22)36-4/h5-14H,15H2,1-4H3,(H,28,31)
• InChI Key： NBLQGNCOMPOORK-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)C(OC)=CC=1OC)(C)S(C1C=CC=C(C(=O)OCC(=O)NC2C=CC=CC=2C(=O)C)C=1)(=O)=O

Additional information on (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate

Introduction to (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 733004-60-9 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate, represents a sophisticated blend of structural features that make it a valuable tool in the development of novel therapeutic agents. Its molecular architecture incorporates several key functional groups, including acetyl, carbamoyl, methylsulfamoyl, and chloro-methoxy substituents on a benzoate backbone, which contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. The structural complexity of (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate makes it a promising candidate for such applications. Specifically, the presence of multiple aromatic rings and heterocyclic functionalities allows for diverse interactions with biological macromolecules, including proteins and enzymes. These interactions are critical for understanding the mechanisms of action of potential drugs and for designing molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its potential in the field of drug discovery. The combination of acetyl and carbamoyl groups can influence the electronic properties of the molecule, making it more adaptable to various pharmacophoric requirements. Additionally, the chloro and methoxy substituents on the aromatic rings can serve as recognition elements that bind to specific residues on target proteins. This level of structural diversity has been leveraged in recent studies to develop inhibitors of kinases and other enzymes involved in cancer metabolism.

Recent research has highlighted the importance of molecular scaffolds that can exhibit both flexibility and rigidity. The benzoate core provides a stable framework, while the various substituents allow for conformational changes that can optimize binding affinity. This balance between stability and flexibility is crucial for designing molecules that can effectively interact with biological targets without causing off-target effects. The compound's ability to adopt multiple conformations has been explored in computational studies, which have provided insights into its potential binding modes within biological systems.

The synthesis of (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide a blueprint for the preparation of other structurally similar molecules.

In terms of biological activity, preliminary studies have shown that this compound exhibits inhibitory effects on certain enzymes relevant to metabolic pathways. For instance, it has been found to inhibit enzymes involved in glucose metabolism, which could have implications for the treatment of metabolic disorders such as diabetes. Furthermore, its interaction with other enzymes has been investigated for potential applications in anti-inflammatory therapies. These findings underscore the compound's potential as a lead molecule for further drug development.

The use of computational methods has been instrumental in understanding the pharmacological properties of (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate. Molecular docking simulations have been used to predict how this molecule might bind to various targets, providing valuable insights into its mechanism of action. These simulations have also helped identify key structural features that contribute to its binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can refine their understanding of how this compound interacts with biological systems.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties. Efforts are being made to improve its solubility and bioavailability, which are critical factors for drug development. Additionally, studies are underway to explore its potential as an antitumor agent by targeting specific pathways involved in cancer cell proliferation. These efforts highlight the compound's significance as a tool for both academic research and industrial drug discovery.

In conclusion, (2-acetylphenyl)carbamoylmethyl 3-(5-chloro-2,4-dimethoxyphenyl)(methyl)sulfamoylbenzoate, with CAS number 733004-60-9, is a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for developing novel therapeutic agents. The ongoing research into its biological activities and synthetic applications underscores its importance as a lead molecule for future drug development efforts.